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Compound of Interest

Compound Name: cis-9-Octadecene-1-thiol

Cat. No.: B1505622

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cis-9-Octadecene-1-thiol, an unsaturated long-chain alkylthiol, presents a unique molecular
architecture that is of significant interest in the fields of molecular electronics, biosensing, and
drug delivery. The presence of a cis-double bond within its eighteen-carbon backbone
introduces a distinct kink, leading to the formation of disordered, fluidic self-assembled
monolayers (SAMs) on gold surfaces. This characteristic makes them excellent mimics for
biological cell membranes and provides a versatile platform for studying charge transport
across molecular junctions. This in-depth technical guide explores the electronic properties of
cis-9-Octadecene-1-thiol, drawing upon established principles of molecular electronics and
surface science. While direct quantitative electronic data for this specific molecule is not
extensively available in peer-reviewed literature, this guide provides a comprehensive overview
of the expected electronic behavior, characterization methodologies, and the fundamental
principles governing its application.

Molecular Structure and Self-Assembly

Cis-9-Octadecene-1-thiol's structure is key to its functionality. The terminal thiol (-SH) group
serves as a robust anchor to gold substrates, forming a strong gold-thiolate bond. The long
alkyl chain provides an insulating barrier, while the centrally located cis-double bond disrupts
the close packing that is characteristic of saturated alkanethiol SAMs. This results in a less
ordered, more dynamic monolayer.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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